Cas no 58881-57-5 (1-(4-nitrophenyl)-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}ethan-1-one)
58881-57-5 structure
Product Name:1-(4-nitrophenyl)-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}ethan-1-one
CAS No:58881-57-5
MF:C16H12N2O6S
MW:360.341282844543
CID:949253
PubChem ID:335135
Update Time:2025-04-19
1-(4-nitrophenyl)-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2''-sulfanediylbis[1-(4-nitrophenyl)ethanone]
- 1-(4-nitrophenyl)-2-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylethanone
- 1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]thio}ethan-1-one
- 2,2'-Sulfanediylbis[1-(4-nitrophenyl)ethanone]
- 1-(4-nitrophenyl)-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}ethan-1-one
- 2,2'-thiobis(1-(4-nitrophenyl)ethanone)
- NSC343514
- CHEMBL1902030
- NSC-343514
- Oprea1_320135
- 1-(4-Nitrophenyl)-2-[2-(4-nitrophenyl)-2-oxo-ethyl]sulfanyl-ethanone
- 58881-57-5
- DS-008080
- F0300-0186
- DTXSID60319286
- Oprea1_074171
- SMR001335290
- AKOS002161852
- MLS003170995
-
- Inchi: 1S/C16H12N2O6S/c19-15(11-1-5-13(6-2-11)17(21)22)9-25-10-16(20)12-3-7-14(8-4-12)18(23)24/h1-8H,9-10H2
- InChI Key: BHHMLQUXGPIROU-UHFFFAOYSA-N
- SMILES: S(CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)CC(C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 360.04166
- Monoisotopic Mass: 360.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 151Ų
Experimental Properties
- Density: 1.435
- Boiling Point: 566.5°C at 760 mmHg
- Flash Point: 296.4°C
- Refractive Index: 1.65
- PSA: 120.42
- LogP: 4.34820
1-(4-nitrophenyl)-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0300-0186-2μmol |
1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}ethan-1-one |
58881-57-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0300-0186-5μmol |
1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}ethan-1-one |
58881-57-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0300-0186-10μmol |
1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}ethan-1-one |
58881-57-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0300-0186-20μmol |
1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}ethan-1-one |
58881-57-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0300-0186-1mg |
1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}ethan-1-one |
58881-57-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0300-0186-2mg |
1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}ethan-1-one |
58881-57-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0300-0186-3mg |
1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}ethan-1-one |
58881-57-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0300-0186-4mg |
1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}ethan-1-one |
58881-57-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0300-0186-5mg |
1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}ethan-1-one |
58881-57-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0300-0186-10mg |
1-(4-nitrophenyl)-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}ethan-1-one |
58881-57-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(4-nitrophenyl)-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}ethan-1-one Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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